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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653 Get Quote

An In-depth Technical Guide to Ethyl 2-amino-3-methylbenzoate

This technical guide provides a comprehensive overview of Ethyl 2-amino-3-methylbenzoate,

tailored for researchers, scientists, and professionals in drug development. The document

covers its chemical properties, synthesis protocols, and potential biological significance, with a

focus on data presentation and experimental detail.

Core Compound Information
CAS Number: 64818-79-7[1][2][3][4][5]

Molecular Weight: 179.22 g/mol [2][6][7]

Below is a summary of the key chemical and physical properties of Ethyl 2-amino-3-
methylbenzoate.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂ [2][6][7]

CAS Number 64818-79-7 [1][2][3][4][5]

Molecular Weight 179.22 [2][6][7]

Purity >95% [1][4]

Appearance
Colorless to Light yellow to

Light orange clear liquid
[6]

Synthesis and Experimental Protocols
While specific synthesis protocols for Ethyl 2-amino-3-methylbenzoate are not extensively

published, a reliable method can be extrapolated from the synthesis of its parent acid, 2-amino-

3-methylbenzoic acid, followed by esterification.

Part 1: Synthesis of 2-Amino-3-methylbenzoic Acid
A common method for the synthesis of 2-amino-3-methylbenzoic acid involves the reduction of

2-methyl-3-nitrobenzoic acid.

Experimental Protocol:

Dissolve 2-methyl-3-nitrobenzoic acid (12.12 mmol) in ethyl acetate in a two-necked round-

bottomed flask.

Add 5% Palladium on carbon (Pd/C) catalyst (0.10 g) to the solution.

Stir the reaction mixture for 15 hours under a hydrogen atmosphere.

Upon completion of the reaction, remove the solvent by distillation under reduced pressure

to obtain the crude product.

Purify the crude product by column chromatography (silica gel 60-120 mesh, using

dichloromethane and ethanol (v/v, 99.5:0.5) as eluent) to yield pure 2-amino-3-methylbenzoic

acid as a white solid.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/FA54893/4389-45-1-2-amino-3-methylbenzoic-acid
https://www.nbinno.com/?news/bd-2-amino-3-methylbenzoic-acid-properties-applications-quality-specifications
https://www.chemimpex.com/products/28915
https://www.mdpi.com/1422-8599/2013/4/M811
https://www.biosynth.com/p/FA54893/4389-45-1-2-amino-3-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-methylbenzoic-acid
https://store.apolloscientific.co.uk/product/ethyl-2-amino-3-methylbenzoate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31790985.htm?N=United%20States
https://www.biosynth.com/p/FA54893/4389-45-1-2-amino-3-methylbenzoic-acid
https://www.nbinno.com/?news/bd-2-amino-3-methylbenzoic-acid-properties-applications-quality-specifications
https://www.chemimpex.com/products/28915
https://www.mdpi.com/1422-8599/2013/4/M811
https://store.apolloscientific.co.uk/product/ethyl-2-amino-3-methylbenzoate
https://www.nbinno.com/?news/bd-2-amino-3-methylbenzoic-acid-properties-applications-quality-specifications
https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-amino-2-methylbenzoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Esterification to Ethyl 2-amino-3-methylbenzoate
The synthesized 2-amino-3-methylbenzoic acid can then be esterified to the target compound.

Experimental Protocol:

Suspend 2-amino-3-methylbenzoic acid (10 mmol) in absolute ethanol (50 mL).

Cool the mixture in an ice bath and slowly add thionyl chloride (12 mmol).

Reflux the reaction mixture for 4 hours.

After cooling, evaporate the solvent under reduced pressure.

Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to yield Ethyl
2-amino-3-methylbenzoate.
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Synthesis Workflow
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Caption: Proposed two-step synthesis of Ethyl 2-amino-3-methylbenzoate.
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Potential Biological Activity and Signaling Pathways
Direct research on the biological activity of Ethyl 2-amino-3-methylbenzoate is limited.

However, insights can be drawn from its parent compound, 2-amino-3-methylbenzoic acid, and

other related derivatives.

Metabolic Pathway Involvement
2-Amino-3-methylbenzoic acid, the precursor to the title compound, is a known human

metabolite involved in the metabolism of lidocaine, a common local anesthetic and

antiarrhythmic drug.[3] This suggests that Ethyl 2-amino-3-methylbenzoate could potentially

interact with or influence this metabolic pathway.
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Caption: Involvement of the parent acid in the Lidocaine metabolism pathway.
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Potential Therapeutic Applications
Derivatives of 2-aminobenzoic acid (anthranilic acid) have been investigated for their anti-

inflammatory and analgesic properties.[9] This suggests that Ethyl 2-amino-3-
methylbenzoate could serve as a valuable scaffold for the development of novel therapeutic

agents in these areas. Furthermore, 2-amino-3-methylbenzoic acid has been shown to inhibit

ryanodine receptor channels, which are crucial for calcium release from the endoplasmic

reticulum, indicating a potential for this class of compounds in modulating intracellular calcium

signaling.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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